1-[(5-Bromopyrazin-2-yl)methyl]-3-(5-ethyl-1,3,4-thiadiazol-2-yl)urea

• IUPAC Name: 1-[(5-bromopyrazin-2-yl)methyl]-3-(5-ethyl-1,3,4-thiadiazol-2-yl)urea
• InChI: InChI=1S/C10H11BrN6OS/c1-2-8-16-17-10(19-8)15-9(18)14-4-6-3-13-7(11)5-12-6/h3,5H,2,4H2,1H3,(H2,14,15,17,18)
• InChI Key: QOMWJOGCGIMETR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)NCC2=CN=C(C=N2)Br
• Molecular Formula: C10H11BrN6OS
• Molecular Weight: 343.21 g/mol
• CAS No.: 2094662-56-1

Description

The compound “1-[(5-Bromopyrazin-2-yl)methyl]-3-(5-ethyl-1,3,4-thiadiazol-2-yl)urea” is a complex organic molecule that contains several functional groups including a pyrazine ring, a thiadiazole ring, and a urea group.

Molecular Structure Analysis

The compound contains a pyrazine ring, which is a six-membered ring with two nitrogen atoms, a thiadiazole ring, which is a five-membered ring with two nitrogen atoms and one sulfur atom, and a urea group, which contains a carbonyl group (C=O) attached to two amine groups (-NH2).

Chemical Reactions Analysis

The reactivity of this compound would likely depend on the specific functional groups present. For example, the bromine atom on the pyrazine ring could potentially be replaced in a substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific functional groups present. For example, the presence of the polar urea group could potentially make the compound soluble in water.

Future Directions

The future research directions for this compound could include exploring its potential biological activity, given the presence of the pyrazine and thiadiazole rings, which are often found in biologically active compounds.